Cas no 329012-86-4 (Endomorphin 1 Trifluoroacetate)

• Product Name: Endomorphin 1 Trifluoroacetate
• CAS No: 329012-86-4
• MF: C₃₆H₃₉F₃N₆O₇
• MW: 724.72607922554
• CID: 5175517
• Update Time: 2025-05-27

Endomorphin 1 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Endomorphin 1 Trifluoroacetate

• Inchi： 1S/C34H38N6O5.C2HF3O2/c35-26(17-22-12-14-24(41)15-13-22)34(45)40-16-6-11-30(40)33(44)39-29(19-23-20-37-27-10-5-4-9-25(23)27)32(43)38-28(31(36)42)18-21-7-2-1-3-8-21;3-2(4,5)1(6)7/h1-5,7-10,12-15,20,26,28-30,37,41H,6,11,16-19,35H2,(H2,36,42)(H,38,43)(H,39,44);(H,6,7)/t26-,28-,29-,30-;/m0./s1
• InChI Key： HHLSEYUJSLAGOQ-YAOJAVRNSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@H](C(=O)N)CC1C=CC=CC=1)NC([C@@H]1CCCN1C(=O)[C@@H](N)CC1C=CC(O)=CC=1)=O

Experimental Properties

• Melting Point: > 131° C (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)

Endomorphin 1 Trifluoroacetate Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Endomorphin 1 Trifluoroacetate

Comprehensive Analysis of Endomorphin 1 Trifluoroacetate (CAS No. 329012-86-4): Structure, Applications, and Research Insights

Endomorphin 1 Trifluoroacetate (CAS No. 329012-86-4) is a synthetic peptide derivative of the endogenous opioid peptide endomorphin-1, modified with a trifluoroacetate salt group to enhance stability and solubility. This compound has garnered significant attention in neuroscience and pharmacology due to its high affinity for μ-opioid receptors, which play a critical role in pain modulation and emotional regulation. Researchers frequently explore its potential in pain management, neurodegenerative disease research, and addiction studies, aligning with current trends in precision medicine and non-addictive analgesic development.

The molecular structure of Endomorphin 1 Trifluoroacetate includes a tetrapeptide sequence (Tyr-Pro-Trp-Phe-NH₂) with a trifluoroacetic acid counterion, optimizing its bioavailability for experimental applications. Its CAS No. 329012-86-4 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Recent studies highlight its role in blood-brain barrier penetration, a hot topic in drug delivery research, as well as its potential to mitigate neuroinflammation—a key focus area in Alzheimer’s and Parkinson’s disease investigations.

In the context of user search trends, queries such as "Endomorphin 1 vs. morphine," "peptide-based pain relief," and "CAS 329012-86-4 supplier" reflect growing interest in alternatives to traditional opioids. The compound’s trifluoroacetate modification addresses common challenges like peptide degradation, making it a staple in preclinical trials. Additionally, its relevance to GPCR signaling (G-protein-coupled receptors) ties into broader discussions about personalized therapeutics and biomarker discovery.

From a technical perspective, Endomorphin 1 Trifluoroacetate requires stringent storage conditions (-20°C, lyophilized state) to maintain efficacy, a detail often searched by laboratory professionals. Its applications extend to in vitro and in vivo models, particularly in studies examining opioid receptor desensitization—a mechanism linked to tolerance development. This aligns with the NIH’s HEAL Initiative, which prioritizes solutions for the opioid crisis through innovative research.

Emerging discussions in bioinformatics and AI-driven drug design further highlight the importance of compounds like Endomorphin 1 Trifluoroacetate. Computational models predict its interactions with membrane proteins, reducing reliance on animal testing—a trend resonating with ethical research advocates. Moreover, its metabolite profiling contributes to pharmacokinetic databases, supporting the development of safer analgesics.

In summary, Endomorphin 1 Trifluoroacetate (CAS No. 329012-86-4) represents a nexus of peptide chemistry, neuroscience, and therapeutic innovation. Its multifaceted applications—from chronic pain models to neuroprotection—underscore its value in both academic and industrial settings. As search volumes for terms like "opioid peptide stability" and "CAS 329012-86-4 protocol" rise, this compound remains pivotal in advancing translational medicine.